Cas no 751-28-0 (2-[(1R,2R,4S,7S,8S,11R,12R,13S,16R)-7-(Furan-3-yl)-1,8,12,15,15-pentamethyl-5,18-dioxo-3,6,14-trioxapentacyclo[9.7.0.02,4.02,8.012,16]octadecan-13-yl]acetic acid)

2-[(1R,2R,4S,7S,8S,11R,12R,13S,16R)-7-(Furan-3-yl)-1,8,12,15,15-pentamethyl-5,18-dioxo-3,6,14-trioxapentacyclo[9.7.0.02,4.02,8.012,16]octadecan-13-yl]acetic acid structure
751-28-0 structure
Product Name:2-[(1R,2R,4S,7S,8S,11R,12R,13S,16R)-7-(Furan-3-yl)-1,8,12,15,15-pentamethyl-5,18-dioxo-3,6,14-trioxapentacyclo[9.7.0.02,4.02,8.012,16]octadecan-13-yl]acetic acid
CAS No:751-28-0
MF:C26H32O8
MW:472.527488708496
CID:981542
PubChem ID:20055680
Update Time:2024-03-01

2-[(1R,2R,4S,7S,8S,11R,12R,13S,16R)-7-(Furan-3-yl)-1,8,12,15,15-pentamethyl-5,18-dioxo-3,6,14-trioxapentacyclo[9.7.0.02,4.02,8.012,16]octadecan-13-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • ISOOBACUNOICACID
    • Isoobacunoic acid
    • 2-[(1R,2R,4S,7S,8S,11R,12R,13S,16R)-7-(Furan-3-yl)-1,8,12,15,15-pentamethyl-5,18-dioxo-3,6,14-trioxa
    • 2-[(1R,2R,4S,7S,8S,11R,12R,13S,16R)-7-(furan-3-yl)-1,8,12,15,15-pentamethyl-5,18-dioxo-3,6,14-trioxapentacyclo[9.7.0.02,4.02,8.012,16]octadecan-13-yl]acetic acid
    • 751-28-0
    • DTXSID101316506
    • SCHEMBL17061688
    • 2-[(1R,2R,4S,7S,8S,11R,12R,13S,16R)-7-(Furan-3-yl)-1,8,12,15,15-pentamethyl-5,18-dioxo-3,6,14-trioxapentacyclo[9.7.0.02,4.02,8.012,16]octadecan-13-yl]acetic acid
    • Inchi: 1S/C26H32O8/c1-22(2)15-10-16(27)25(5)14(24(15,4)17(33-22)11-18(28)29)6-8-23(3)19(13-7-9-31-12-13)32-21(30)20-26(23,25)34-20/h7,9,12,14-15,17,19-20H,6,8,10-11H2,1-5H3,(H,28,29)/t14-,15+,17+,19+,20-,23+,24-,25+,26-/m1/s1
    • InChI Key: HEKGWBIGPAUHQK-UGVRIGBXSA-N
    • SMILES: O1[C@@H]2C(=O)O[C@@H](C3=COC=C3)[C@]3(C)CC[C@@H]4[C@@]5(C)[C@H](CC(=O)O)OC(C)(C)[C@@H]5CC([C@@]4(C)[C@]132)=O

Computed Properties

  • Exact Mass: 472.20971797g/mol
  • Monoisotopic Mass: 472.20971797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 3
  • Complexity: 976
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116
  • XLogP3: 2.2
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